Cas no 885519-63-1 (3-Bromo-6-nitro-1H-indazole-4-carboxylic acid)

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid is a heterocyclic compound featuring a bromo-substituted indazole core with a nitro group and carboxylic acid functionality. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro) and electron-donating (carboxylic acid) groups enhances its reactivity, enabling diverse derivatization pathways. Its well-defined molecular framework is advantageous for medicinal chemistry applications, including the development of enzyme inhibitors and receptor modulators. The compound’s high purity and stability further support its utility in precision synthesis and structure-activity relationship studies.

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid structure

885519-63-1 structure

Product Name:3-Bromo-6-nitro-1H-indazole-4-carboxylic acid

CAS No:885519-63-1

MF:C₈H₄BrN₃O₄

MW:286.039060592651

CID:840764

PubChem ID:24728267

Update Time:2025-06-07

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-nitro-1H-indazole-4-carboxylic acid
- 3-Bromo-6-nitro-4-(1H)indazole carboxylic acid
- 885519-63-1
- AKOS016004353
- DTXSID30646314
- 3-Bromo-6-nitro-1H-indazole-4-carboxylicacid
- 3-bromo-6-nitro-2H-indazole-4-carboxylic acid
- DB-339266
- MDL： MFCD07781678
- Inchi： 1S/C8H4BrN3O4/c9-7-6-4(8(13)14)1-3(12(15)16)2-5(6)10-11-7/h1-2H,(H,10,11)(H,13,14)
- InChI Key： XICVTHNEBURAOZ-UHFFFAOYSA-N
- SMILES： BrC1=C2C(C(=O)O)=CC(=CC2=NN1)[N+](=O)[O-]

Computed Properties

Exact Mass: 284.93852g/mol
Monoisotopic Mass: 284.93852g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 112Å²

3-Bromo-6-nitro-1H-indazole-4-carboxylic acid Pricemore >>

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Chemenu	CM150729-1g	3-Bromo-6-nitro-1H-indazole-4-carboxylic acid	885519-63-1	95%	1g	$1057	2021-08-05
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Chemenu	CM150729-1g	3-Bromo-6-nitro-1H-indazole-4-carboxylic acid	885519-63-1	95%	1g	$***	2023-03-31
TRC	B073155-50mg	3-Bromo-6-nitro-1H-indazole-4-carboxylic acid	885519-63-1		50mg	$ 360.00	2022-06-07
TRC	B073155-100mg	3-Bromo-6-nitro-1H-indazole-4-carboxylic acid	885519-63-1		100mg	$ 595.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747525-1g	3-Bromo-6-nitro-2h-indazole-4-carboxylic acid	885519-63-1	98%	1g	￥7686.00	2024-04-27